3-[(3E)-4-(1,3-Benzodioxol-5-yl)-2-oxobut-3-en-1-yl]-3-hydroxy-1,3-dihydro-2H-indol-2-one

• CAS No.: 355428-84-1
• Product Name: 3-[(3E)-4-(1,3-Benzodioxol-5-yl)-2-oxobut-3-en-1-yl]-3-hydroxy-1,3-dihydro-2H-indol-2-one
• Molecular Formula: C19H15NO5
• Molecular Weight: 337.3 g/mol
• IUPAC Name: 3-[(E)-4-(1,3-benzodioxol-5-yl)-2-oxobut-3-enyl]-3-hydroxy-1H-indol-2-one
• Standard InChI: InChI=1S/C19H15NO5/c21-13(7-5-12-6-8-16-17(9-12)25-11-24-16)10-19(23)14-3-1-2-4-15(14)20-18(19)22/h1-9,23H,10-11H2,(H,20,22)/b7-5+
• Standard InChIKey: AJJYRWYJJMMKIT-FNORWQNLSA-N
• Isomeric SMILES: C1OC2=C(O1)C=C(C=C2)/C=C/C(=O)CC3(C4=CC=CC=C4NC3=O)O
• SMILES: C1OC2=C(O1)C=C(C=C2)C=CC(=O)CC3(C4=CC=CC=C4NC3=O)O
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C=CC(=O)CC3(C4=CC=CC=C4NC3=O)O
• Appearance: Solid powder
• Description: 3HOI-BA-01 is a mammalian targeting potent inhibitor of rapamycin (mTOR) activation.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 3HOI-BA-01; 3HOI BA 01; 3HOIBA01; 3-HOI-BA-01
• Reference: 1: Huang L, Dai K, Chen M, Zhou W, Wang X, Chen J, Zhou W. The AMPK Agonist PT1 and mTOR Inhibitor 3HOI-BA-01 Protect Cardiomyocytes After Ischemia Through Induction of Autophagy. J Cardiovasc Pharmacol Ther. 2016 Jan;21(1):70-81. doi: 10.1177/1074248415581177. Epub 2015 Apr 13. PubMed PMID: 25868658.; 2: Xie H, Lee MH, Zhu F, Reddy K, Huang Z, Kim DJ, Li Y, Peng C, Lim DY, Kang S, Jung SK, Li X, Li H, Ma W, Lubet RA, Ding J, Bode AM, Dong Z. Discovery of the novel mTOR inhibitor and its antitumor activities in vitro and in vivo. Mol Cancer Ther. 2013 Jun;12(6):950-8. doi: 10.1158/1535-7163.MCT-12-1241. Epub 2013 Mar 27. PubMed PMID: 23536724; PubMed Central PMCID: PMC3681861.
• PubChem Compound: 5902454
• Last Modified: Nov 11 2021